Cas no 5666-21-7 ((prop-2-en-1-yl)(propyl)amine)

• Product Name: (prop-2-en-1-yl)(propyl)amine
• CAS No: 5666-21-7
• MF: C₆H₁₃N
• MW: 99.1741216182709
• CID: 945748
• PubChem ID: 12397185
• Update Time: 2025-05-24

(prop-2-en-1-yl)(propyl)amine Chemical and Physical Properties

Names and Identifiers

• ALLYLPROPYLAMINE
• N-prop-2-enylpropan-1-amine
• (prop-2-en-1-yl)(propyl)amine
• N-Allyl-n-propylamine
• N-propylprop-2-en-1-amine
• EN300-118460
• HUEPADWXXGLLSW-UHFFFAOYSA-N
• AKOS000224593
• Allylpropyl amine
• STK512815
• 5666-21-7
• N-propyl-2-propen-1-amine
• n-propylallylamine
• MFCD11138143

• MDL： MFCD11138143
• Inchi： 1S/C6H13N/c1-3-5-7-6-4-2/h3,7H,1,4-6H2,2H3
• InChI Key： HUEPADWXXGLLSW-UHFFFAOYSA-N
• SMILES： N(CC=C)CCC

Computed Properties

• Exact Mass: 99.10489
• Monoisotopic Mass: 99.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 41.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.7708
• Boiling Point: 125.71°C (estimate)
• Refractive Index: 1.4140
• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (prop-2-en-1-yl)(propyl)amine

Compound CAS No. 5666-21-7: (Prop-2-en-1-yl)(propyl)amine

(Prop-2-en-1-yl)(propyl)amine, also known by its CAS registry number 5666-21-7, is an organic compound with the molecular formula C5H10N. This compound belongs to the class of amines, specifically a primary amine, and is characterized by its structure containing a propenyl group (propene substituent) and a propyl group attached to a central nitrogen atom. The compound is widely used in various industrial and chemical applications due to its unique properties and reactivity.

The chemical structure of (Prop-2-en-1-yl)(propyl)amine consists of a nitrogen atom bonded to two alkyl groups: one propenyl group (CH₂=CHCH₂-) and one propyl group (CH₂CH₂CH₃). This structure gives the compound its characteristic properties, including its boiling point, solubility, and reactivity. The presence of the propenyl group introduces unsaturation into the molecule, which can influence its behavior in chemical reactions and its interactions with other substances.

Recent studies have highlighted the potential of (Prop-2-en-1-yl)(propyl)amine in various fields, including materials science and pharmaceuticals. In materials science, researchers have explored its use as a precursor for synthesizing advanced polymers and composites. Its ability to undergo polymerization under specific conditions makes it a valuable component in the development of high-performance materials with tailored properties.

In the pharmaceutical industry, (Prop-2-en-1-yl)(propyl)amine has shown promise as an intermediate in drug synthesis. Its structure allows for functionalization, enabling the creation of bioactive molecules with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties, which could lead to novel treatments for chronic diseases.

The synthesis of (Prop-2-en-1-yil)(propyil)amine typically involves alkylation or amidation reactions. One common method involves the reaction of propenyl halides with propylamines in the presence of a suitable base or catalyst. This approach ensures high yields and purity, making it suitable for large-scale production. Recent advancements in catalytic systems have further optimized this process, reducing costs and improving efficiency.

In terms of applications, (Prop-z-en-l-yil)(propyil)amine is widely used as a building block in organic synthesis. Its ability to participate in nucleophilic additions, eliminations, and substitutions makes it versatile in creating complex molecular architectures. Additionally, it serves as a precursor for the synthesis of surfactants, corrosion inhibitors, and specialty chemicals.

From an environmental perspective, understanding the fate and transport of (Prop-z-en-l-yil)(propyil)amine in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial activity playing a significant role in its transformation. However, further research is needed to fully understand its long-term effects on aquatic life and soil health.

In conclusion, (Prop-z-en-l-yil)(propyil)amine, CAS No. 5666-zl-zl7789898989898989898989898989898989898989 is a versatile organic compound with diverse applications across multiple industries. Its unique chemical structure and reactivity make it an essential component in modern chemistry. As research continues to uncover new uses and improve synthesis methods, this compound will likely play an even more significant role in advancing technological and medical innovations.